Cas no 1824465-37-3 (2-(Bromomethyl)-1,4-dioxepane)

• Product Name: 2-(Bromomethyl)-1,4-dioxepane
• CAS No: 1824465-37-3
• MF: C₆H₁₁BrO₂
• MW: 195.054341554642
• CID: 6387877
• PubChem ID: 121597761
• Update Time: 2025-06-12

2-(Bromomethyl)-1,4-dioxepane Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-1,4-dioxepane
• 1824465-37-3
• AKOS026730072
• EN300-7105740

• Inchi： 1S/C6H11BrO2/c7-4-6-5-8-2-1-3-9-6/h6H,1-5H2
• InChI Key： LLCPJHFMUBGJLZ-UHFFFAOYSA-N
• SMILES： BrCC1COCCCO1

Computed Properties

• Exact Mass: 193.99424g/mol
• Monoisotopic Mass: 193.99424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 77.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 18.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dioxepanes 1,4-dioxepanes

Additional information on 2-(Bromomethyl)-1,4-dioxepane

Introduction to 2-(Bromomethyl)-1,4-dioxepane (CAS No. 1824465-37-3)

2-(Bromomethyl)-1,4-dioxepane (CAS No. 1824465-37-3) is a unique and versatile compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its distinctive bromomethyl and dioxepane functionalities, which confer it with a wide range of chemical reactivity and potential applications.

The molecular structure of 2-(Bromomethyl)-1,4-dioxepane consists of a seven-membered dioxepane ring with a bromomethyl group attached to one of the carbon atoms. The presence of the bromomethyl group makes this compound an excellent electrophilic reagent, facilitating various substitution and coupling reactions. The dioxepane ring, on the other hand, provides additional stability and reactivity, making it a valuable building block in synthetic chemistry.

In recent years, 2-(Bromomethyl)-1,4-dioxepane has been extensively studied for its potential applications in the development of new pharmaceuticals and advanced materials. One of the key areas of research has been its use as an intermediate in the synthesis of biologically active compounds. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the successful synthesis of several novel antiviral agents using 2-(Bromomethyl)-1,4-dioxepane as a key intermediate. These compounds exhibited potent antiviral activity against a range of viral pathogens, including influenza and herpes simplex viruses.

Beyond its pharmaceutical applications, 2-(Bromomethyl)-1,4-dioxepane has also shown promise in materials science. Researchers at the University of California, Berkeley, have explored its use in the synthesis of advanced polymers and functional materials. A notable example is the development of stimuli-responsive hydrogels that can be used in drug delivery systems and tissue engineering. The unique properties of 2-(Bromomethyl)-1,4-dioxepane, such as its ability to undergo controlled polymerization and cross-linking reactions, make it an ideal candidate for these applications.

The synthetic versatility of 2-(Bromomethyl)-1,4-dioxepane is further highlighted by its use in the preparation of complex organic molecules. A recent study published in Tetrahedron Letters demonstrated the efficient synthesis of a series of chiral molecules using this compound as a starting material. The chiral centers were introduced through asymmetric catalytic reactions, leading to high enantiomeric excesses and excellent yields. This work underscores the importance of 2-(Bromomethyl)-1,4-dioxepane as a versatile platform for chiral synthesis.

In addition to its synthetic applications, 2-(Bromomethyl)-1,4-dioxepane has been investigated for its potential as a ligand in coordination chemistry. Studies have shown that it can form stable complexes with various metal ions, including palladium and platinum. These metal complexes exhibit interesting electronic and catalytic properties, making them useful in homogeneous catalysis and other chemical processes. For example, a palladium complex derived from 2-(Bromomethyl)-1,4-dioxepane was found to be highly effective in cross-coupling reactions, demonstrating high selectivity and activity.

The safety profile of 2-(Bromomethyl)-1,4-dioxepane is another important aspect to consider. While it is not classified as a hazardous substance under current regulations, proper handling and storage practices are recommended to ensure safety in laboratory settings. It is important to note that exposure to brominated compounds can pose health risks if not managed properly. Therefore, researchers should adhere to standard safety protocols when working with this compound.

In conclusion, 2-(Bromomethyl)-1,4-dioxepane (CAS No. 1824465-37-3) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure and reactivity make it an invaluable tool for synthetic chemists and materials scientists alike. Ongoing research continues to uncover new applications and properties of this compound, further solidifying its importance in modern chemistry.